Cas no 68003-27-0 (N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide)

• Product Name: N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide
• CAS No: 68003-27-0
• MF: C₄₃H₈₄N₄O₂
• MW: 689.152672767639
• CID: 1723411
• PubChem ID: 106342
• Update Time: 2025-04-21

N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide
• N-(2-Cyanoethyl)-N-(2-{[2-(stearoylamino)ethyl]amino}ethyl)octadecanamide
• octadecanamide, N-(2-cyanoethyl)-N-[2-[[2-[(1-oxooctadecyl)amino]ethyl]amino]ethyl]-
• N-(2-Cyanoethyl)-N-[2-[[2-[(1-oxooctadecyl)amino]ethyl]amino]ethyl]octadecanamide
• N-[2-[2-[2-cyanoethyl(octadecanoyl)amino]ethylamino]ethyl]octadecanamide
• UQIANWRUIZTUBA-UHFFFAOYSA-N
• Octadecanamide, N-(2-cyanoethyl)-N-(2-((2-((1-oxooctadecyl)amino)ethyl)amino)ethyl)-
• 68003-27-0
• DTXSID3070961

• Inchi： 1S/C43H84N4O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-42(48)46-38-37-45-39-41-47(40-33-36-44)43(49)35-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h45H,3-35,37-41H2,1-2H3,(H,46,48)
• InChI Key： UQIANWRUIZTUBA-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)N(CCC#N)CCNCCNC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 688.659428
• Monoisotopic Mass: 688.659428
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 49
• Rotatable Bond Count: 40
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: 15.1

Experimental Properties

• Density: 0.917
• Boiling Point: 798.1°C at 760 mmHg
• Flash Point: 436.4°C
• Refractive Index: 1.476